4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide

• Molecular Formula: C30H35NO3S
• Molecular Weight: 489.7 g/mol
• IUPAC Name: 4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide
• InChI: InChI=1S/C30H35NO3S/c1-29(2,3)19-11-14-21(15-12-19)35(32,33)31-26-18-25-24-17-20(30(4,5)6)13-16-27(24)34-28(25)23-10-8-7-9-22(23)26/h7-12,14-15,18,20,31H,13,16-17H2,1-6H3
• InChI Key: SGRSJJOIUWFFAM-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1CCC2=C(C1)C3=C(O2)C4=CC=CC=C4C(=C3)NS(=O)(=O)C5=CC=C(C=C5)C(C)(C)C

Description

4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is a compound that has been extensively studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It may also work by reducing inflammation and oxidative stress in the body.
Biochemical and Physiological Effects:
4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation and oxidative stress in the body, and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide in lab experiments is that it has been extensively studied, and its properties and effects are well understood. It is also relatively easy to synthesize, and can be obtained in large quantities. However, one limitation of using this compound is that it may have toxic effects at high concentrations, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide. One area of research could focus on developing more effective and targeted treatments for cancer using this compound. Another area of research could focus on its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, further studies could be conducted to better understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis method of 4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide involves a series of chemical reactions. The starting materials include 4-tert-butylbenzenesulfonyl chloride, 8-tert-butyl-7,8,9,10-tetrahydro-6H-benzo[c]chromene-5,11-dione, and ammonia. The reaction proceeds through several steps, including the formation of an intermediate product, which is then converted into the final product through further reactions and purification steps.

Scientific Research Applications

4-tert-butyl-N-(8-tert-butyl-7,8,9,10-tetrahydronaphtho[1,2-b][1]benzofuran-5-yl)benzenesulfonamide has been extensively studied in scientific research due to its potential applications in various fields. It has been shown to have anti-tumor properties, and has been studied as a potential treatment for cancer. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease, as well as for its anti-inflammatory properties.